Cas no 1218790-82-9 (3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid)
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(BOC-PIPERAZINE-1-CARBONYL)PHENYLBORONIC ACID
- (3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid
- [3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-1-carbonyl]phenyl]boronic acid
- {3-[4-(tert-Butoxycarbonyl)piperazine-1-carbonyl]phenyl}boronic acid
- AM86406
- Z8558
- ST24020325
- (3-{4-[(tert-butoxy)carbonyl]piperazine-1-carbonyl}phenyl)boronic acid
- 1-Piperazinecarboxylic acid, 4-(3-boronobenzoyl)-, 1-(1,1-dimethylethyl) es
- 1218790-82-9
- I12403
- 3-[4-(TERT-BUTOXYCARBONYL)PIPERAZINE-1-CARBONYL]PHENYLBORONIC ACID
- SCHEMBL15331662
- DTXSID30675260
- MFCD12546575
- AS-55244
- 3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenylboronic acid
- (3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronicacid
- 1-Piperazinecarboxylic acid, 4-(3-boronobenzoyl)-, 1-(1,1-dimethylethyl) ester
- CS-0174205
- AKOS015893473
- 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid
-
- MDL: MFCD12546575
- Inchi: 1S/C16H23BN2O5/c1-16(2,3)24-15(21)19-9-7-18(8-10-19)14(20)12-5-4-6-13(11-12)17(22)23/h4-6,11,22-23H,7-10H2,1-3H3
- InChI Key: ULYBKVRJSMFUJC-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C(C2C=CC=C(B(O)O)C=2)=O)CC1)=O
Computed Properties
- Exact Mass: 334.17000
- Monoisotopic Mass: 334.1700020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3
Experimental Properties
- PSA: 90.31000
- LogP: -0.06490
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856124-1g |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid |
1218790-82-9 | 98% | 1g |
¥1,970.00 | 2022-09-29 | |
| Chemenu | CM136499-250mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid |
1218790-82-9 | 95% | 250mg |
$107 | 2022-06-14 | |
| Chemenu | CM136499-1g |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid |
1218790-82-9 | 95% | 1g |
$313 | 2023-02-18 | |
| Chemenu | CM136499-5g |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid |
1218790-82-9 | 95% | 5g |
$938 | 2023-02-18 | |
| TRC | B661988-100mg |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid |
1218790-82-9 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B661988-250mg |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid |
1218790-82-9 | 250mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B661988-500mg |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid |
1218790-82-9 | 500mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B661988-1g |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid |
1218790-82-9 | 1g |
$ 333.00 | 2023-04-18 | ||
| Matrix Scientific | 091474-250mg |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid, 95+% |
1218790-82-9 | 95+% | 250mg |
$227.00 | 2023-09-10 | |
| Matrix Scientific | 091474-1g |
(3-(4-(tert-Butoxycarbonyl)piperazine-1-carbonyl)phenyl)boronic acid, 95+% |
1218790-82-9 | 95+% | 1g |
$471.00 | 2023-09-10 |
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid: An Overview of CAS No. 1218790-82-9
3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid (CAS No. 1218790-82-9) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include a boronic acid group and a BOC-protected piperazine moiety. These characteristics make it an attractive building block for various synthetic transformations and drug discovery efforts.
The boronic acid functional group in 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid is known for its reactivity in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction has been extensively studied and optimized over the years, making it a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The presence of the BOC-piperazine moiety adds further versatility to the compound, as it can be selectively deprotected under mild conditions to reveal the piperazine ring, which is a common pharmacophore in many bioactive molecules.
Recent research has highlighted the potential of 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their modulation can have significant therapeutic implications. The ability to selectively target these interactions with high affinity and specificity is a major focus in modern drug discovery.
In another study, researchers at the University of California, San Francisco, utilized 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid to develop a series of small molecules that exhibit potent anti-inflammatory properties. These molecules were shown to effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant side effects. This finding underscores the potential of this compound as a lead structure for the development of new anti-inflammatory drugs.
The BOC-piperazine moiety in 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid also plays a crucial role in enhancing the solubility and bioavailability of derived compounds. Piperazines are known for their ability to improve the physicochemical properties of drug candidates, making them more suitable for oral administration and systemic delivery. This is particularly important in the context of drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.
Beyond its applications in medicinal chemistry, 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid has also found use in materials science. The boronic acid group can participate in dynamic covalent bond formation, which is useful for creating self-healing materials and adaptive polymers. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices, where their ability to repair damage autonomously can significantly extend their lifespan and performance.
In summary, 3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid (CAS No. 1218790-82-9) is a multifaceted compound with broad applications in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery and advanced material development. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1218790-82-9 (3-(4-(BOC-Piperazine-1-carbonyl)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)